Cas no 1195238-58-4 (2-(5-chlorofuran-2-yl)propan-2-ol)

• Product Name: 2-(5-chlorofuran-2-yl)propan-2-ol
• CAS No: 1195238-58-4
• MF: C₇H₉ClO₂
• MW: 160.598161458969
• CID: 5919788
• PubChem ID: 84083246
• Update Time: 2025-10-31

2-(5-chlorofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-chloro-α,α-dimethyl-
• 2-(5-chlorofuran-2-yl)propan-2-ol
• 1195238-58-4
• EN300-1969307

• Inchi： 1S/C7H9ClO2/c1-7(2,9)5-3-4-6(8)10-5/h3-4,9H,1-2H3
• InChI Key： DIPABRNXLMVFPD-UHFFFAOYSA-N
• SMILES： O1C(Cl)=CC=C1C(C)(C)O

Computed Properties

• Exact Mass: 160.0291072g/mol
• Monoisotopic Mass: 160.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Melting Point: 42 °C
• Boiling Point: 214.9±25.0 °C(Predicted)
• pka: 13.79±0.29(Predicted)

Additional information on 2-(5-chlorofuran-2-yl)propan-2-ol

2-(5-Chlorofuran-2-yl)propan-2-ol: A Comprehensive Overview

2-(5-Chlorofuran-2-yl)propan-2-ol, also known by its CAS number 1195238-58-4, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure featuring a chlorinated furan ring and a secondary alcohol group, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material sciences. The molecule's ability to undergo diverse chemical transformations makes it an invaluable building block in organic synthesis.

The structural elucidation of 2-(5-chlorofuran-2-yl)propan-2-ol reveals a furan ring substituted with a chlorine atom at the 5-position and a hydroxyl group attached to an isopropyl chain. This configuration imparts the compound with unique electronic and steric properties, which are pivotal in determining its reactivity and biological activity. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antifungal agents and anticancer drugs.

In the realm of pharmacology, 2-(5-chlorofuran-2-yl)propan-2-ol has been explored for its potential as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits moderate antifungal activity against various pathogenic fungi, including Candida albicans. Furthermore, its ability to modulate cellular signaling pathways has positioned it as a promising candidate for anticancer therapies. Ongoing investigations are focused on optimizing its bioavailability and reducing potential side effects to enhance its therapeutic potential.

The synthesis of 1195238-58-4 involves a multi-step process that typically begins with the preparation of the chlorinated furan derivative. This is followed by alkylation or acylation reactions to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments underscore the importance of green chemistry principles in modern organic synthesis.

In addition to its pharmacological applications, 2-(5-chlorofuran-2-yl)propan-2-ol has found utility in agrochemicals. Its ability to inhibit fungal growth makes it a potential candidate for fungicide development. Field trials conducted under controlled conditions have shown promising results, with the compound demonstrating efficacy against crop pathogens without adverse effects on plant growth. These findings highlight its potential as a sustainable alternative to conventional fungicides.

The compound's unique properties also make it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. Recent studies have reported the use of this compound as a chelating agent in homogeneous catalysis, where it facilitates selective transformations of organic substrates under mild conditions.

In conclusion, 2-(5-chlorofuran-2-yl)propan-2-ol, CAS number 1195238-58-4, stands out as a multifaceted organic compound with diverse applications across various disciplines. Its role as an intermediate in drug discovery, fungicide development, and material science highlights its significance in contemporary research. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to contribute even more significantly to scientific progress.